Cas no 1005586-13-9 (2-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid)

2,3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid is a fluorinated pyrazole derivative with potential applications in agrochemical and pharmaceutical research. Its structure features two difluoromethyl groups at the 3- and 5-positions of the pyrazole ring, enhancing its lipophilicity and metabolic stability. The propanoic acid moiety improves solubility and allows for further functionalization. This compound is of interest due to its unique electronic properties imparted by the fluorine atoms, which can influence binding affinity and bioavailability. It may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of fungicides or enzyme inhibitors. The difluoromethyl groups also contribute to its potential as a bioisostere for other functional groups in medicinal chemistry.

2-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid structure

1005586-13-9 structure

Product Name:2-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid

CAS No:1005586-13-9

MF:C₈H₈F₄N₂O₂

MW:240.154935836792

MDL:MFCD03419715

CID:1126961

PubChem ID:17024830

Update Time:2025-07-02

2-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-[3,5-bis(difluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
- 2-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid
- 2-(3,5-bis-difluoromethyl-pyrazol-1-yl)-propionic acid, AldrichCPR
- C8H8F4N2O2
- CS-0262733
- AKOS000308232
- 1005586-13-9
- 2-[3,5-bis(difluoromethyl)pyrazol-1-yl]propanoic acid
- EN300-83603
- STK313222
- 2-(3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl)propanoic acid
- BBL039252
- MFCD03419715
- MDL： MFCD03419715
- Inchi： 1S/C8H8F4N2O2/c1-3(8(15)16)14-5(7(11)12)2-4(13-14)6(9)10/h2-3,6-7H,1H3,(H,15,16)
- InChI Key： NELRRJQUCQJLEC-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(F)F)=NN1C(C(=O)O)C)F

Computed Properties

Exact Mass: 240.05219g/mol
Monoisotopic Mass: 240.05219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 240.15g/mol
XLogP3: 1.6
Topological Polar Surface Area: 55.1Å²

2-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	028094-1g	2-(3,5-Bis-difluoromethyl-pyrazol-1-yl)-propionic acid	1005586-13-9		1g	￡391.00	2022-03-01
Fluorochem	028094-5g	2-(3,5-Bis-difluoromethyl-pyrazol-1-yl)-propionic acid	1005586-13-9		5g	￡1182.00	2022-03-01
Apollo Scientific	PC410344-1g	2-[3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005586-13-9		1g	£445.00	2024-08-02
Enamine	EN300-83603-0.05g	2-[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005586-13-9	95%	0.05g	$235.0	2023-09-02
Enamine	EN300-83603-0.1g	2-[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005586-13-9	95%	0.1g	$351.0	2023-09-02
Enamine	EN300-83603-0.25g	2-[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005586-13-9	95%	0.25g	$501.0	2023-09-02
Enamine	EN300-83603-0.5g	2-[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005586-13-9	95%	0.5g	$789.0	2023-09-02
Enamine	EN300-83603-1.0g	2-[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005586-13-9	95%	1.0g	$1011.0	2023-02-11
Enamine	EN300-83603-2.5g	2-[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005586-13-9	95%	2.5g	$1499.0	2023-09-02
Enamine	EN300-83603-5.0g	2-[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005586-13-9	95%	5.0g	$2314.0	2023-02-11